Cas no 1253790-93-0 (3-Bromoquinoline-4-carbonitrile)
1253790-93-0 structure
Product Name:3-Bromoquinoline-4-carbonitrile
CAS No:1253790-93-0
MF:C10H5BrN2
MW:233.064100980759
CID:1069389
PubChem ID:49757956
Update Time:2025-04-20
3-Bromoquinoline-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromoquinoline-4-carbonitrile
- 3-bromo-4-Quinolinecarbonitrile
- AG-L-58282
- CTK7C6226
- I08-0457
- KB-235400
- MolPort-016-578-721
- QC-8083
- SCHEMBL21436680
- A1-56275
- 1253790-93-0
- DB-062372
- DTXSID00677796
- AKOS015835000
-
- MDL: MFCD17011828
- Inchi: 1S/C10H5BrN2/c11-9-6-13-10-4-2-1-3-7(10)8(9)5-12/h1-4,6H
- InChI Key: KPIBKSRNPFDUOD-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C=CC=CC2=C1C#N
Computed Properties
- Exact Mass: 231.96361g/mol
- Monoisotopic Mass: 231.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 36.7Ų
3-Bromoquinoline-4-carbonitrile Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1253790-93-0 (3-Bromoquinoline-4-carbonitrile) Related Products
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